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Compound of Interest

Compound Name: 2,3-Dibromopyridine

Cat. No.: B049186 Get Quote

Essential Safety and Handling Guide for 2,3-
Dibromopyridine
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety, handling, and disposal information for 2,3-Dibromopyridine
(CAS No. 13534-89-9). Adherence to these procedures is essential for ensuring personal

safety and maintaining a secure laboratory environment.

Hazard Identification and Classification
2,3-Dibromopyridine is a hazardous substance that requires careful handling. It is classified

as toxic if swallowed or in contact with skin, causes skin and eye irritation, and may cause

respiratory irritation.[1]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 3)
Danger

H301: Toxic if

swallowed.[1]

Acute Toxicity, Dermal

(Category 3)
Danger

H311: Toxic in contact

with skin.[1]

Skin

Corrosion/Irritation

(Category 2)

Warning
H315: Causes skin

irritation.[1][2]

Serious Eye

Damage/Eye Irritation

(Category 2A)

Warning
H319: Causes serious

eye irritation.[1][2]

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

Warning

H335: May cause

respiratory irritation.[1]

[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. All

PPE should be selected based on a thorough risk assessment of the specific procedures being

performed.

PPE Requirements Table
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Protection Type Recommended Equipment
Specifications and
Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[3][4][5]

Skin and Body Protection

- Gloves: Chemically resistant

gloves (e.g., Butyl rubber,

Viton®). Double gloving is

recommended. - Lab Coat: A

fully-buttoned, chemical-

resistant lab coat. - Clothing:

Long pants and closed-toe

shoes.

Prevents skin contact, which

can be toxic and cause

irritation.[1][6] Glove selection

should be based on chemical

resistance charts and

breakthrough times.

Contaminated clothing should

not be allowed out of the

workplace and must be

decontaminated before reuse.

[6]

Respiratory Protection
NIOSH/MSHA-approved

respirator

Required when working

outside of a chemical fume

hood or if there is a risk of

generating dust. A filtering

facepiece respirator (e.g., N95)

may be sufficient for low-level

exposures, but a higher level

of protection, such as a

powered air-purifying respirator

(PAPR), may be necessary for

larger quantities or in case of a

spill.[2]

Operational Plan for Safe Handling
A systematic approach to handling 2,3-Dibromopyridine is crucial to minimize risk.
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Step-by-Step Handling Protocol:

Preparation:

Ensure an eyewash station and safety shower are readily accessible.[3][4]

Designate a specific work area for handling 2,3-Dibromopyridine.

Verify that a certified chemical fume hood is available and functioning correctly.

Weighing and Transfer:

All weighing and transferring of solid 2,3-Dibromopyridine must be conducted within a

chemical fume hood to control airborne dust.[6]

Use non-sparking tools.

Keep the container tightly closed when not in use.[3]

During Use:

Avoid all personal contact, including inhalation and contact with skin and eyes.[6]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling, even if gloves were worn.[1]
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Safe Handling Workflow for 2,3-Dibromopyridine
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Handling

Cleanup and Disposal

Verify fume hood certification

Check eyewash and safety shower

Don appropriate PPE

Weigh and transfer in fume hood

Keep container closed

Perform experiment

Decontaminate work surfaces

Dispose of waste in labeled container

Remove and dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,3-Dibromopyridine.
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Emergency Response Plan
Immediate and appropriate first aid is critical in the event of exposure.

Exposure First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. Seek immediate medical attention.[1]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[1]

Spill Response:

Evacuate: Immediately evacuate the area and alert others.

Ventilate: If it is safe to do so, increase ventilation in the area (e.g., by ensuring the fume

hood is running).

Contain: For small spills, and if properly trained and equipped, carefully cover the spill with

an inert absorbent material (e.g., vermiculite, sand). Do not use combustible materials.

Clean-up: Sweep up the absorbed material and place it into a suitable, labeled container for

hazardous waste disposal. Do not generate dust.

Decontaminate: Clean the spill area thoroughly.

For large spills, or if you are unsure how to proceed, contact your institution's Environmental

Health and Safety (EHS) department immediately.
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Emergency Response for 2,3-Dibromopyridine
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Caption: Emergency response procedures for 2,3-Dibromopyridine.

Disposal Plan
2,3-Dibromopyridine and any materials contaminated with it must be disposed of as

hazardous waste.

Disposal Protocol:

Waste Collection: Collect all 2,3-Dibromopyridine waste, including contaminated PPE and

spill cleanup materials, in a designated, compatible, and clearly labeled hazardous waste

container. The label should include the chemical name and associated hazards.

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area that is cool, dry, and well-ventilated.
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Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor. Do not dispose of 2,3-
Dibromopyridine down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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